Cas no 1934450-23-3 (2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one)

• Product Name: 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one
• CAS No: 1934450-23-3
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5737841
• PubChem ID: 130956763
• Update Time: 2025-10-24

2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one
• 1934450-23-3
• EN300-1127585
• Ethanone, 1-(2,2-dimethylcyclopropyl)-2-(hexahydro-1H-azepin-2-yl)-

• Inchi： 1S/C13H23NO/c1-13(2)9-11(13)12(15)8-10-6-4-3-5-7-14-10/h10-11,14H,3-9H2,1-2H3
• InChI Key： AKLCRMCIQXEOHD-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCCCN1)C1CC1(C)C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 282.1±13.0 °C(Predicted)
• pka: 10.49±0.40(Predicted)

Additional information on 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one

Comprehensive Overview of 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one (CAS No. 1934450-23-3)

The compound 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one (CAS No. 1934450-23-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including an azepane ring and a 2,2-dimethylcyclopropyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to modulate biological targets. The compound's CAS number 1934450-23-3 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for heterocyclic compounds like 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one has surged due to their versatility in drug discovery. The azepane moiety, a seven-membered nitrogen-containing ring, is a key structural element in many bioactive molecules. This has led to increased searches for "azepane derivatives in medicinal chemistry" and "CAS 1934450-23-3 applications" across scientific databases. The compound's 2,2-dimethylcyclopropyl group further enhances its stability and lipophilicity, making it suitable for oral drug formulations.

From a synthetic chemistry perspective, 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including ring-closing metathesis and ketone functionalization, which are topics of high interest in organic chemistry forums. Researchers frequently search for "synthesis of azepane ketones" or "1934450-23-3 synthetic route" to optimize yields and purity. The compound's molecular weight and logP values are also critical parameters for pharmacokinetic studies, aligning with the growing focus on ADME properties in drug development.

The agrochemical industry has also explored 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one for its potential as a pesticide intermediate. Its structural motifs are similar to those found in commercially successful crop protection agents, driving queries like "azepane-based agrochemicals" and "1934450-23-3 in agriculture." The compound's cyclopropyl group is particularly noteworthy, as it often imparts resistance to metabolic degradation—a desirable trait for field applications.

Analytical characterization of CAS No. 1934450-23-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for verifying the compound's identity and quality, especially given the stringent requirements of regulatory bodies. Searches for "HPLC method for 1934450-23-3" or "NMR peaks of azepane ketones" reflect the practical challenges faced by chemists working with this molecule.

In the context of green chemistry, there is growing interest in developing sustainable synthetic routes for 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one. Researchers are investigating catalytic methods and biocatalysis to reduce waste and energy consumption. This aligns with broader trends in the chemical industry, where terms like "green synthesis of heterocycles" and "1934450-23-3 eco-friendly production" are gaining traction.

The compound's patent landscape is another area of active exploration. Several patents disclose its use in pharmaceutical compositions, particularly for CNS disorders and metabolic diseases. This has led to increased searches for "1934450-23-3 patent applications" and "azepane derivatives in neurology." The intellectual property surrounding this molecule underscores its commercial potential and therapeutic relevance.

In summary, 2-(Azepan-2-yl)-1-(2,2-dimethylcyclopropyl)ethan-1-one (CAS No. 1934450-23-3) is a multifaceted compound with applications spanning drug discovery, agrochemicals, and material science. Its structural complexity and functional diversity continue to inspire innovative research, making it a subject of enduring scientific and industrial interest.